Cas no 2306253-32-5 ((R)-4-Oxopiperidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride
• CAS No: 2306253-32-5
• MF: C₆H₁₀ClNO₃
• MW: 179.601500988007
• CID: 5700421
• Update Time: 2026-03-11

(R)-4-Oxopiperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 4-oxo-, hydrochloride (1:1), (2R)-
• (2R)-4-oxopiperidine-2-carboxylic acid hydrochloride
• (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C6H9NO3.ClH/c8-4-1-2-7-5(3-4)6(9)10;/h5,7H,1-3H2,(H,9,10);1H/t5-;/m1./s1
• InChI Key： OFWXKKQPXHHGRH-NUBCRITNSA-N
• SMILES： C([C@@H]1NCCC(=O)C1)(=O)O.Cl

Additional information on (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride

Comprehensive Guide to (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride (CAS No. 2306253-32-5)

(R)-4-Oxopiperidine-2-carboxylic acid hydrochloride (CAS No. 2306253-32-5) is a chiral piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of piperidine carboxylic acids, which are widely studied for their role in drug development and bioactive molecule design. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The molecular structure of (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride features a piperidine ring with a ketone group at the 4-position and a carboxylic acid at the 2-position. The (R)-enantiomer is particularly valuable in asymmetric synthesis and chiral drug development. Researchers often explore its potential as a building block for complex molecules, including peptidomimetics and enzyme inhibitors.

In recent years, the demand for chiral intermediates like (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride has grown significantly, driven by advancements in precision medicine and targeted drug delivery. This compound is frequently used in the synthesis of bioactive compounds that modulate neurological and metabolic pathways. Its applications extend to the development of protease inhibitors and receptor modulators, which are critical in treating various diseases.

One of the key advantages of (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride is its compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound can be produced using environmentally friendly protocols. Its role in catalysis and stereoselective reactions further underscores its importance in modern organic chemistry.

The pharmaceutical industry values (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride for its potential in drug discovery programs. It serves as a precursor for small molecule therapeutics targeting conditions such as inflammation, neurodegenerative disorders, and metabolic syndromes. Its chiral purity and structural versatility make it a sought-after reagent in medicinal chemistry.

From a commercial perspective, the market for (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride is expanding, with suppliers catering to research institutions and pharmaceutical companies. Quality control measures, including HPLC analysis and spectroscopic characterization, ensure its suitability for high-end applications. The compound is typically available in various quantities, from milligrams to kilograms, to meet diverse research needs.

In summary, (R)-4-Oxopiperidine-2-carboxylic acid hydrochloride (CAS No. 2306253-32-5) is a versatile and valuable compound in synthetic and medicinal chemistry. Its applications span drug development, catalysis, and biomolecular research, aligning with current trends in personalized medicine and sustainable chemistry. As research continues to uncover new uses for this molecule, its relevance in scientific and industrial settings is expected to grow further.